![molecular formula C9H9ClN2S B1627925 6-Chloro-4-ethyl-1,3-benzothiazol-2-amine CAS No. 944887-78-9](/img/structure/B1627925.png)
6-Chloro-4-ethyl-1,3-benzothiazol-2-amine
Overview
Description
6-Chloro-4-ethyl-1,3-benzothiazol-2-amine is a derivative of benzothiazole . Benzothiazole derivatives are of great interest due to their wide range of biological activities and medicinal applications .
Synthesis Analysis
The synthesis of benzothiazole derivatives has been reported in various studies . For instance, a series of 6-substituted-1,2,4-triazolo-[3,4-b]-1,3,4-thiadiazole and 1,3,4-oxadiazole derivatives of benzothiazole were synthesized and evaluated for their anti-inflammatory, analgesic, ulcerogenic, and lipid peroxidation activities .Chemical Reactions Analysis
Benzothiazole derivatives have been found to display antibacterial activity by inhibiting various enzymes . They have also been synthesized through reactions with potassium thiocyanate and substituted anilines .Scientific Research Applications
1. Synthesis of Heterocyclic Compounds
Research by (El-bayouki & Basyouni, 1988) explored the synthesis of thiazolo[5,4-d]pyrimidines, which are derivatives of benzothiazoles, demonstrating the role of such compounds in the development of heterocyclic chemistry.
2. Antibacterial and Antifungal Activity
Chavan and Pai (2007) investigated N-substituted-3-chloro-2-azetidinones, which are related to benzothiazoles, for their potential in antibacterial and antifungal applications. The study found significant activity against various microorganisms, highlighting the medical research potential of related benzothiazole compounds (Chavan & Pai, 2007).
3. Anti-inflammatory and Analgesic Activities
The work of Abignente et al. (1983) focused on imidazothiazole and imidazobenzothiazole derivatives, showing their potential in anti-inflammatory and analgesic treatments. This underscores the pharmaceutical relevance of benzothiazole derivatives in developing new therapeutic agents (Abignente et al., 1983).
4. Antitumor Properties
Research by Chua et al. (1999) on 2-(4-acylaminophenyl)benzothiazoles revealed their potent antitumor activities, specifically against breast, ovarian, and renal cell lines. This study indicates the significant potential of benzothiazole derivatives in cancer treatment (Chua et al., 1999).
5. Corrosion Inhibition
Tang et al. (2013) demonstrated the use of benzimidazole derivatives, which are structurally related to benzothiazoles, as corrosion inhibitors in acidic media. This application is crucial in material science and engineering (Tang et al., 2013).
Mechanism of Action
Target of Action
The primary target of 6-Chloro-4-ethyl-1,3-benzothiazol-2-amine is DprE1 , a protein involved in the synthesis of arabinogalactan, an essential component of the mycobacterial cell wall . This compound has been found to have potent inhibitory activity against Mycobacterium tuberculosis , the bacterium that causes tuberculosis .
Mode of Action
This compound interacts with its target, DprE1, by binding to its active site. This binding inhibits the function of DprE1, thereby disrupting the synthesis of arabinogalactan . The disruption of this essential component of the mycobacterial cell wall leads to the death of the bacterium .
Biochemical Pathways
The compound affects the arabinogalactan biosynthesis pathway. By inhibiting DprE1, it prevents the formation of arabinogalactan, a key component of the mycobacterial cell wall . This leads to a disruption in the integrity of the cell wall, which is crucial for the survival and pathogenicity of Mycobacterium tuberculosis .
Pharmacokinetics
The compound’s effectiveness against mycobacterium tuberculosis suggests that it has sufficient bioavailability to reach its target in the bacterial cell .
Result of Action
The result of the action of this compound is the death of Mycobacterium tuberculosis cells. By inhibiting the function of DprE1, the compound disrupts the synthesis of arabinogalactan, leading to a compromised cell wall and ultimately, cell death .
Future Directions
Biochemical Analysis
Biochemical Properties
It is known that benzothiazole derivatives have been evaluated for their anti-inflammatory, analgesic, ulcerogenic, and lipid peroxidation activities . These properties suggest that 6-Chloro-4-ethyl-1,3-benzothiazol-2-amine may interact with various enzymes, proteins, and other biomolecules in the body .
Cellular Effects
Benzothiazole derivatives have been shown to have significant anti-inflammatory and analgesic activities . This suggests that this compound may influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
Benzothiazole derivatives are known to inhibit the biosynthesis of prostaglandins, which are derived from arachidonic acid . This suggests that this compound may exert its effects at the molecular level through similar mechanisms .
Properties
IUPAC Name |
6-chloro-4-ethyl-1,3-benzothiazol-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9ClN2S/c1-2-5-3-6(10)4-7-8(5)12-9(11)13-7/h3-4H,2H2,1H3,(H2,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OADRHUOFOMNMJZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C2C(=CC(=C1)Cl)SC(=N2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9ClN2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40589445 | |
Record name | 6-Chloro-4-ethyl-1,3-benzothiazol-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40589445 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.70 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
944887-78-9 | |
Record name | 6-Chloro-4-ethyl-1,3-benzothiazol-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40589445 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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